Cas no 902837-65-4 ((3-Isopropoxypyridin-2-yl)methanamine)

• Product Name: (3-Isopropoxypyridin-2-yl)methanamine
• CAS No: 902837-65-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4828421
• Update Time: 2025-06-14

(3-Isopropoxypyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-isopropoxypyridin-2-yl)methanamine
• 2-Pyridinamine, N-methyl-3-(1-methylethoxy)-
• (3-Isopropoxypyridin-2-yl)methanamine

• Inchi： 1S/C9H14N2O/c1-7(2)12-9-4-3-5-11-8(9)6-10/h3-5,7H,6,10H2,1-2H3
• InChI Key： WZGQANLSIPWYEB-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1CN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (3-Isopropoxypyridin-2-yl)methanamine

Comprehensive Overview of (3-Isopropoxypyridin-2-yl)methanamine (CAS No. 902837-65-4): Properties, Applications, and Industry Insights

The compound (3-Isopropoxypyridin-2-yl)methanamine, identified by its CAS number 902837-65-4, is a specialized organic molecule with growing relevance in pharmaceutical and agrochemical research. This pyridine derivative features a unique structural framework, combining an isopropoxy substituent with an aminomethyl functional group, which enhances its versatility in synthetic applications. Its molecular formula, C9H14N2O, and precise chemical structure make it a valuable intermediate for designing bioactive compounds targeting enzymes and receptors.

In recent years, the demand for high-purity pyridine derivatives like 902837-65-4 has surged, driven by advancements in drug discovery and material science. Researchers frequently search for terms such as "synthesis of (3-Isopropoxypyridin-2-yl)methanamine", "CAS 902837-65-4 suppliers", and "pyridine amine applications", reflecting its industrial significance. The compound’s stability under mild conditions and compatibility with cross-coupling reactions further elevate its utility in catalysis and medicinal chemistry.

From an SEO perspective, integrating trending queries like "green chemistry alternatives for pyridine synthesis" or "scalable production of 902837-65-4" aligns with current user interests. Environmental sustainability is a key focus, with industries exploring solvent-free methods to produce such intermediates. Analytical techniques like HPLC and NMR are critical for verifying the purity of (3-Isopropoxypyridin-2-yl)methanamine, ensuring compliance with regulatory standards for pharmaceutical intermediates.

The pharmacological potential of 902837-65-4 is another hot topic. Its scaffold is being investigated for kinase inhibition and neurological target modulation, addressing searches like "pyridine-based drug candidates 2024". Patent filings reveal its incorporation into pro-drug formulations, highlighting its role in improving bioavailability. Meanwhile, agrochemical studies leverage its heterocyclic reactivity to develop novel pesticide adjuvants.

Supply chain dynamics for CAS 902837-65-4 also attract attention, with queries such as "global suppliers of (3-Isopropoxypyridin-2-yl)methanamine" and "cost optimization for bulk orders". Manufacturers emphasize GMP-certified production to meet the stringent requirements of contract research organizations (CROs). Storage recommendations typically include inert atmosphere protection to prevent degradation, a detail often sought by laboratory technicians.

In summary, (3-Isopropoxypyridin-2-yl)methanamine (902837-65-4) bridges multiple scientific disciplines, from small-molecule therapeutics to crop protection. Its adaptability to flow chemistry and continuous manufacturing processes positions it as a future-proof building block. As innovation accelerates, this compound will likely remain a focal point for both academic and industrial R&D teams worldwide.